Cas no 25344-54-1 ((+)-Corlumidine)

• Product Name: (+)-Corlumidine
• CAS No: 25344-54-1
• Molecular Formula: C₂₀H₁₉NO₆
• Molecular Weight: 369.36796
• CID: 52710
• PubChem ID: 12303959

(+)-Corlumidine Properties

Names and Identifiers

• Corlumidine
• (6R)-6-[(1S)-1,2,3,4-tetrahydro-6-hydroxy-7-methoxy-2-methyl-1-isoquinolinyl]furo[3,4-e]-1,3-benzodioxol-8(6H)-one
• (+)-Corlumidine
• (+)-corluMidin
• (R)-6-((S)-6-Hydroxy-7-methoxy-2-methyl-1,2,3,4-tetrahydro-[1]isochinolyl)-6H-[1,3]dioxolo[4,5-e]isobenzofuran-8-on
• (R)-6-((S)-6-hydroxy-7-methoxy-2-methyl-1,2,3,4-tetrahydro-[1]isoquinolyl)-6H-[1,3]dioxolo[4,5-e]isobenzofuran-8-one
• 25344-54-1
• SCHEMBL12363726
• FS-7045

• InChIKey： IDRRBLYLLIIGSH-ZWKOTPCHSA-N
• Inchi： 1S/C20H19NO6/c1-21-6-5-10-7-13(22)15(24-2)8-12(10)17(21)18-11-3-4-14-19(26-9-25-14)16(11)20(23)27-18/h3-4,7-8,17-18,22H,5-6,9H2,1-2H3/t17-,18+/m0/s1
• SMILES： COC1C(O)=CC2=C([C@@H]([C@@H]3OC(=O)C4=C5OCOC5=CC=C34)N(CC2)C)C=1

Computed Properties

• Exact Mass: 369.12100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 369.12123733g/mol
• Heavy Atom Count: 27
• Complexity: 587
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 77.5Ų

Experimental Properties

• LogP: 2.50810
• PSA: 77.46000
• Color/Form: Cryst.
• Density: 1.417